Cas no 921124-11-0 (N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide)

• Product Name: N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide
• CAS No: 921124-11-0
• MF: C₁₆H₁₆FN₅O₃S
• MW: 377.39334487915
• CID: 5894720
• PubChem ID: 18565834
• Update Time: 2025-08-05

N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-3-fluorobenzenesulfonamide
• AKOS024625866
• N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-fluorobenzene-1-sulfonamide
• F2071-0087
• 921124-11-0
• N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-3-fluorobenzenesulfonamide
• N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide

• Inchi： 1S/C16H16FN5O3S/c1-2-25-14-8-6-13(7-9-14)22-16(19-20-21-22)11-18-26(23,24)15-5-3-4-12(17)10-15/h3-10,18H,2,11H2,1H3
• InChI Key： IIWJQXOVMKPVMI-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=C(OCC)C=C3)N=NN=2)(=O)=O)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 377.09578873g/mol
• Monoisotopic Mass: 377.09578873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide

Introduction to N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide (CAS No. 921124-11-0)

N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide (CAS No. 921124-11-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide is characterized by the presence of several key functional groups. The tetrazole moiety at the 5-position of the tetrazole ring introduces a high degree of electrophilicity, which can be exploited for various biochemical interactions. Additionally, the fluorobenzene component contributes to the molecule's lipophilicity and potential for membrane penetration, while the sulfonamide group enhances solubility and bioavailability. These structural elements collectively contribute to the compound's multifaceted pharmacological profile.

In recent years, there has been a growing interest in tetrazole-based compounds due to their diverse biological activities. Tetrazoles have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide allows for selective interactions with biological targets, which is a crucial factor in drug design. The 4-ethoxyphenyl substituent further modulates the compound's pharmacokinetic properties by influencing its metabolic pathways and binding affinity.

The synthesis of N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the tetrazole ring is typically achieved through cycloaddition reactions between diynes and azides under specific conditions. Subsequent functionalization with the 4-ethoxyphenyl group and the 3-fluorobenzene moiety requires careful optimization to ensure high yield and purity. The final step involves sulfonamide formation, which is often carried out using sulfonyl chlorides or other sulfonating agents.

The biological activity of N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide has been explored in several preclinical studies. These studies have revealed that the compound exhibits potent inhibitory effects against various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may interfere with kinases and other signaling molecules that are aberrantly activated in cancer cells. Additionally, the compound has shown promise in reducing inflammation by modulating cytokine production and immune cell function.

The pharmacokinetic profile of N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-fluorobenzene-1-sulfonamide has been thoroughly characterized using non-clinical models. These studies indicate that the compound has an acceptable half-life for systemic administration and exhibits moderate bioavailability upon oral dosing. The presence of the sulfonamide group enhances its solubility in water-based environments while maintaining sufficient lipophilicity for cellular uptake. This balance is critical for achieving therapeutic efficacy without excessive toxicity.

In conclusion, N-{1-(4-Ethoxyphenyl)-1H... (CAS No. 92112411) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Further research is warranted to fully elucidate its mechanisms of action and therapeutic potential across various disease indications. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.